Cas no 22034-63-5 (Estradiol 3-Propyl Ether)

• Product Name: Estradiol 3-Propyl Ether
• CAS No: 22034-63-5
• Molecular Formula: C₂₁H₃₀O₂
• Molecular Weight: 314.4617
• CID: 271480

Estradiol 3-Propyl Ether Properties

Names and Identifiers

• Estra-1,3,5(10)-trien-17-ol,3-propoxy-, (17b)-
• 3-Propoxyestra-1,3,5(10)-trien-17beta-ol

• InChIKey： OKWLCMYNQNHQSR-UHFFFAOYSA-N
• Inchi： InChI=1S/C21H30O2/c1-3-12-23-15-5-7-16-14(13-15)4-6-18-17(16)10-11-21(2)19(18)8-9-20(21)22/h5,7,13,17-20,22H,3-4,6,8-12H2,1-2H3
• SMILES： CCCOC1=CC=C2C3CCC4(C(CCC4C3CCC2=C1)O)C

Computed Properties

• Exact Mass: 314.2247
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 314.225
• Heavy Atom Count: 23
• Complexity: 422
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 29.5A^2

Experimental Properties

• PSA: 29.46
• Refractive Index: 1.555
• Boiling Point: 453.5°Cat760mmHg
• Flash Point: 195.9°C
• Density: 1.079

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids